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Compound of Interest

Compound Name: Capoamyecin

Cat. No.: B1668278

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Streptomyces capoamus and its
production of the antitumor antibiotic, capoamycin. The information presented herein is a
synthesis of available scientific literature, intended to serve as a valuable resource for
researchers and professionals in the fields of microbiology, natural product chemistry, and drug
development. While comprehensive data on capoamycin's biosynthesis and specific
mechanism of action are limited in publicly accessible literature, this guide consolidates
established knowledge on the producing organism and related compounds to provide a
foundational understanding.

Introduction to Streptomyces capoamus

Streptomyces capoamus is a species of bacteria belonging to the genus Streptomyces, which
Is renowned for its prolific production of a wide array of secondary metabolites, including many
clinically important antibiotics. Isolated from soil, S. capoamus has been identified as the
producer of several bioactive compounds, most notably capoamycin, as well as other
anthracyclines such as ciclamycin.[1][2] The production of these compounds underscores the
therapeutic potential of this microorganism.

Capoamycin: Structure and Biological Activity

Capoamyecin is a polyketide-derived natural product with a molecular formula of C35H38010.
[3] Structurally, it is classified as a member of the hydroxyanthraquinone class of compounds.
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[3]

Table 1: Physicochemical Properties of Capoamycin

Property Value Source
Molecular Formula C35H38010 PubChem
Molecular Weight 618.7 g/mol PubChem

[6-(4a,8,12b-trihydroxy-3-
methyl-1,7,12-trioxo-4H-

IUPAC Name benzo[a]anthracen-9-yl)-4- PubChem
hydroxy-2-methyloxan-3-yl]
(2E,4E)-deca-2,4-dienoate

Capoamycin has demonstrated a range of biological activities, including inhibitory effects
against Gram-positive bacteria, yeasts, and fungi.[4] Furthermore, it has been reported to
induce the differentiation of mouse myeloid leukemia cells, suggesting its potential as an
anticancer agent.[4]

Table 2: Reported Biological Activities of Capoamycin

. Target
Activity ) ] Observed Effect Source
Organism/Cell Line

Gram-positive

Antibacterial ) Inhibition of growth [4]
bacteria
Antifungal Yeasts and fungi Inhibition of growth [4]
) Mouse myeloid Induction of
Antitumor _ _ o [4]
leukemia cells differentiation

Biosynthesis of Capoamycin

The precise biosynthetic pathway of capoamycin in Streptomyces capoamus has not been
fully elucidated in the available scientific literature. However, based on its anthracycline core
structure and the general understanding of polyketide biosynthesis in Streptomyces, a
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hypothetical pathway can be proposed. Anthracyclines are typically synthesized by type Il
polyketide synthases (PKS), which are large, multi-enzyme complexes that iteratively condense
simple acyl-CoA precursors to build the polyketide backbone. This backbone then undergoes a
series of modifications, including cyclization, aromatization, glycosylation, and other tailoring
reactions, to yield the final natural product.

The regulation of secondary metabolite biosynthesis in Streptomyces is a complex process,
often involving pathway-specific regulatory genes located within the biosynthetic gene cluster,
as well as global regulators that respond to nutritional and environmental signals.[1][5][6][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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